Cas no 172508-29-1 (4-(prop-1-yn-1-yl)benzaldehyde)

4-(Prop-1-yn-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a propynyl substituent at the para position of the benzaldehyde core. This compound is characterized by its reactive aldehyde group and terminal alkyne functionality, making it a valuable intermediate in organic synthesis, particularly for click chemistry applications such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The propynyl group enhances its utility in cross-coupling reactions and the construction of complex molecular architectures. Its high purity and stability under standard conditions ensure reliable performance in pharmaceutical, agrochemical, and material science research. The compound's dual reactivity allows for selective modifications, enabling precise derivatization in target-oriented synthesis.

4-(prop-1-yn-1-yl)benzaldehyde structure

172508-29-1 structure

Product Name:4-(prop-1-yn-1-yl)benzaldehyde

CAS No:172508-29-1

MF:C₁₀H₈O

MW:144.169922828674

MDL:MFCD18824436

CID:111514

PubChem ID:12176923

Update Time:2025-07-02

4-(prop-1-yn-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,4-(1-propyn-1-yl)-
- 4-prop-1-ynylbenzaldehyde
- 4-(prop-1-yn-1-yl)benzaldehyde
- Benzaldehyde, 4-(1-propynyl)- (9CI)
- EN300-2963948
- 172508-29-1
- AT38439
- Z1322793976
- SCHEMBL15283236
- DTXSID60479293
- MDL： MFCD18824436
- Inchi： 1S/C10H8O/c1-2-3-9-4-6-10(8-11)7-5-9/h4-8H,1H3
- InChI Key： HOXIWRKYHHMITK-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(C#CC)=CC=1

Computed Properties

Exact Mass: 144.05754
Monoisotopic Mass: 144.057514874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

4-(prop-1-yn-1-yl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2963948-1g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95%	1g	$1086.0	2023-09-06
Enamine	EN300-2963948-5g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95%	5g	$3147.0	2023-09-06
Enamine	EN300-2963948-10g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95%	10g	$4667.0	2023-09-06
Enamine	EN300-2963948-0.05g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95.0%	0.05g	$252.0	2025-03-19
Enamine	EN300-2963948-0.1g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95.0%	0.1g	$376.0	2025-03-19
Enamine	EN300-2963948-0.25g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95.0%	0.25g	$538.0	2025-03-19
Enamine	EN300-2963948-0.5g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95.0%	0.5g	$847.0	2025-03-19
Enamine	EN300-2963948-1.0g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95.0%	1.0g	$1086.0	2025-03-19
Enamine	EN300-2963948-2.5g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95.0%	2.5g	$2127.0	2025-03-19
Enamine	EN300-2963948-5.0g	4-(prop-1-yn-1-yl)benzaldehyde	172508-29-1	95.0%	5.0g	$3147.0	2025-03-19